4-((4-Acetamidophenyl)amino)-2-(4-methylpiperazin-1-yl)-4-oxobutanoic acid

• IUPAC Name: 4-(4-acetamidoanilino)-2-(4-methylpiperazin-1-yl)-4-oxobutanoic acid
• InChI: InChI=1S/C17H24N4O4/c1-12(22)18-13-3-5-14(6-4-13)19-16(23)11-15(17(24)25)21-9-7-20(2)8-10-21/h3-6,15H,7-11H2,1-2H3,(H,18,22)(H,19,23)(H,24,25)
• InChI Key: WJAZHQXNFYHHQO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)CC(C(=O)O)N2CCN(CC2)C
• Molecular Formula: C17H24N4O4
• Molecular Weight: 348.4 g/mol

Description

4-((4-Acetamidophenyl)amino)-2-(4-methylpiperazin-1-yl)-4-oxobutanoic acid, commonly known as AMPP, is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. AMPP is a small molecule that has been synthesized through a multi-step process, and its unique chemical structure has been found to possess several bioactive properties that make it a promising candidate for further study.

Scientific Research Applications

Molecular Structure and Analysis

The study of molecular structures and their characteristics such as hyperpolarizability, molecular electrostatic potential, and the analysis of frontier orbitals (HOMO-LUMO) provides a foundation for understanding the physical and chemical properties of compounds. For instance, the analysis of similar compounds through techniques like FT-IR, NMR, and X-ray diffraction reveals insights into their vibrational wavenumbers, molecular stability, and potential energy distribution. These studies facilitate the design of molecules with desired physical, chemical, and biological properties (Rahul Raju et al., 2015).

Synthesis and Reactivity

The synthesis of complex molecules often involves strategic reactions that incorporate functional groups, facilitating further chemical modifications. For instance, the reaction of aziridinecarboxylic acids with thiols demonstrates the versatility of these compounds in generating β-amino acid derivatives, which are crucial intermediates in pharmaceutical synthesis (Y. Hata & Masamichi Watanabe, 1987).

Pharmaceutical Applications

The development of novel pharmaceuticals often leverages the unique properties of chemical compounds. For example, derivatives of 4-fluoroaniline have been explored for their potential in creating new medications. The study of such derivatives, including their synthesis, crystal structure, and interactions, can lead to the discovery of compounds with beneficial biological activities (Muhammad Ashfaq et al., 2021).

Biological Activity and Drug Design

The exploration of compounds for their biological activities is a critical aspect of drug discovery. Studies investigating the inhibitory effects of certain derivatives on enzymes or their interaction with biological receptors can uncover potential therapeutic agents. For instance, the investigation of glycolic acid oxidase inhibitors demonstrates how structural modifications of compounds can enhance their inhibitory potency, paving the way for the development of treatments for diseases related to enzyme dysregulation (H. W. Williams et al., 1983).